N-{4-[(benzylamino)carbonyl]phenyl}-1,3-benzodioxole-5-carboxamide

• Molecular Formula: C22H18N2O4
• Molecular Weight: 374.4 g/mol
• IUPAC Name: N-[4-(benzylcarbamoyl)phenyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C22H18N2O4/c25-21(23-13-15-4-2-1-3-5-15)16-6-9-18(10-7-16)24-22(26)17-8-11-19-20(12-17)28-14-27-19/h1-12H,13-14H2,(H,23,25)(H,24,26)
• InChI Key: LFUWESLXTPBMHG-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NC3=CC=C(C=C3)C(=O)NCC4=CC=CC=C4

Description

N-{4-[(benzylamino)carbonyl]phenyl}-1,3-benzodioxole-5-carboxamide, also known as MLN8054, is a small molecule inhibitor of Aurora A kinase. Aurora A kinase is a protein that is involved in cell division and is overexpressed in many types of cancer. MLN8054 has been found to have potential as an anti-cancer drug due to its ability to inhibit the growth of cancer cells.

Mechanism of Action

N-{4-[(benzylamino)carbonyl]phenyl}-1,3-benzodioxole-5-carboxamide works by inhibiting Aurora A kinase, which is involved in cell division. Inhibition of Aurora A kinase leads to cell cycle arrest and apoptosis in cancer cells. N-{4-[(benzylamino)carbonyl]phenyl}-1,3-benzodioxole-5-carboxamide has been found to be selective for Aurora A kinase and does not inhibit other kinases.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, N-{4-[(benzylamino)carbonyl]phenyl}-1,3-benzodioxole-5-carboxamide has been found to have other biochemical and physiological effects. It has been shown to inhibit angiogenesis, the formation of new blood vessels, which is important for tumor growth. N-{4-[(benzylamino)carbonyl]phenyl}-1,3-benzodioxole-5-carboxamide has also been found to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

N-{4-[(benzylamino)carbonyl]phenyl}-1,3-benzodioxole-5-carboxamide has several advantages for use in lab experiments. It is a small molecule inhibitor, which makes it easy to administer and study. It is also selective for Aurora A kinase, which reduces the likelihood of off-target effects. However, one limitation of N-{4-[(benzylamino)carbonyl]phenyl}-1,3-benzodioxole-5-carboxamide is that it has poor solubility in water, which can make it difficult to administer in some experiments.

Future Directions

There are several future directions for research on N-{4-[(benzylamino)carbonyl]phenyl}-1,3-benzodioxole-5-carboxamide. One direction is to study its effectiveness in combination with other anti-cancer drugs. Another direction is to investigate its potential as a treatment for other diseases, such as Alzheimer's disease. Additionally, research could be done to improve its solubility in water, which would make it easier to administer in lab experiments.

Synthesis Methods

The synthesis of N-{4-[(benzylamino)carbonyl]phenyl}-1,3-benzodioxole-5-carboxamide involves several steps. The starting material is 4-bromoaniline, which is reacted with benzyl isocyanate to form N-benzylcarbamoyl-4-bromoaniline. This intermediate is then reacted with 4-nitrophenyl chloroformate to form N-benzylcarbamoyl-4-(4-nitrophenyl)phenyl carbamate. Reduction of the nitro group with tin and hydrochloric acid yields N-benzylcarbamoyl-4-(4-aminophenyl)phenyl carbamate. This intermediate is then reacted with 1,3-benzodioxole-5-carboxylic acid to form N-{4-[(benzylamino)carbonyl]phenyl}-1,3-benzodioxole-5-carboxamide.

Scientific Research Applications

N-{4-[(benzylamino)carbonyl]phenyl}-1,3-benzodioxole-5-carboxamide has been extensively studied in scientific research for its potential as an anti-cancer drug. It has been found to inhibit the growth of cancer cells in vitro and in vivo. In addition, N-{4-[(benzylamino)carbonyl]phenyl}-1,3-benzodioxole-5-carboxamide has been shown to enhance the effectiveness of other anti-cancer drugs when used in combination.